Bbk2.10 lipoprotein

• CAS: 172829-60-6
• Synonyms: Bbk2.10 lipoprotein
• Molecular Formula: C4H11N5

Bbk2.10 lipoprotein (CAS 172829-60-6) is a Borrelia burgdorferi outer surface protein F (OspF) homolog encoded on the cp32 plasmid, exhibiting 76% sequence similarity and 56% amino acid identity to OspF. Unlike OspF, Bbk2.10 expression is restricted to the mammalian host environment and is not detectable during in vitro cultivation or within the tick vector.

Bbk2.10 Lipoprotein (CAS 172829-60-6): A Borrelia burgdorferi OspF Homolog with Strict In Vivo Expression for Lyme Disease Research and Diagnostic Development

Bbk2.10 lipoprotein (CAS 172829-60-6) is a Borrelia burgdorferi outer surface protein F (OspF) homolog encoded on the cp32 plasmid, exhibiting 76% sequence similarity and 56% amino acid identity to OspF [1]. Unlike OspF, Bbk2.10 expression is restricted to the mammalian host environment and is not detectable during in vitro cultivation or within the tick vector [2]. Infected mice generate specific, non-cross-reactive antibodies against Bbk2.10, confirming its in vivo expression and immunogenicity [1]. The protein belongs to a lipoprotein family that includes OspF and BbK2.11, but its unique expression profile and distinct antigenic properties differentiate it from close homologs [1].

Host-restricted expression: only detectable during mammalian infection, not in vitro or in tick vector

Non-cross-reactive antigenic surface distinct from OspF and BbK2.11

Genomically validated single-copy gene product on cp32 plasmid

• [1] Akins, D. R., Porcella, S. F., Popova, T. G., Shevchenko, D., Baker, S. I., Li, M., Norgard, M. V., & Radolf, J. D. (1995). Evidence for in vivo but not in vitro expression of a Borrelia burgdorferi outer surface protein F (OspF) homologue. Molecular Microbiology, 18(3), 507–520. View Source
• [2] Hefty, P. S., Jolliff, S. E., Caimano, M. J., Wikel, S. K., & Akins, D. R. (2001). Regulation of OspE-related, OspF-related, and Elp lipoproteins of Borrelia burgdorferi strain 297 by mammalian host-specific signals. Infection and Immunity, 69(5), 3023–3031. View Source

Why Bbk2.10 Cannot Be Substituted with OspF or Generic VlsE Antigens in Mammalian Infection-Specific Assays

Generic substitution of Bbk2.10 with OspF or standard serodiagnostic antigens (e.g., VlsE C6 peptide) undermines assay specificity because Bbk2.10 possesses a unique, host-restricted expression pattern not shared by its closest homolog [1]. While OspF is readily expressed in vitro and in tick midguts, Bbk2.10 is exclusively expressed during mammalian infection, making it a potential marker for active host-pathogen interaction rather than mere exposure [2]. Furthermore, antibodies against recombinant Bbk2.10 and OspF do not cross-react, despite 56% sequence identity, meaning OspF-based detection systems will fail to capture Bbk2.10-specific antibody responses [1]. These molecular and immunological distinctions necessitate procurement of the exact protein for studies targeting in vivo-expressed antigens.

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OspF is constitutively expressed in vitro and in ticks; may not reflect active mammalian infection status

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Bbk2.10-specific antibodies do not cross-react with OspF or BbK2.11, limiting substitution in immunoassays

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Generic Lyme antigens (e.g., VlsE C6) may not capture host-restricted Bbk2.10 antibody responses

• [1] Akins, D. R., Porcella, S. F., Popova, T. G., Shevchenko, D., Baker, S. I., Li, M., Norgard, M. V., & Radolf, J. D. (1995). Evidence for in vivo but not in vitro expression of a Borrelia burgdorferi outer surface protein F (OspF) homologue. Molecular Microbiology, 18(3), 507–520. View Source
• [2] Hefty, P. S., Jolliff, S. E., Caimano, M. J., Wikel, S. K., & Akins, D. R. (2001). Regulation of OspE-related, OspF-related, and Elp lipoproteins of Borrelia burgdorferi strain 297 by mammalian host-specific signals. Infection and Immunity, 69(5), 3023–3031. View Source

Quantitative Differentiation Evidence for Bbk2.10 Lipoprotein vs. OspF and Standard Lyme Disease Antigens

Amino Acid Sequence Divergence: Bbk2.10 Exhibits Only 56% Identity to OspF, Preventing Antibody Cross-Reactivity

The full-length bbk2.10 gene encodes a polypeptide with 76% sequence similarity and only 56% identity to OspF from B. burgdorferi strain N40 [1]. Despite this homology, polyclonal antibodies raised against recombinant Bbk2.10 fail to recognize recombinant OspF, and OspF-specific antisera do not react with Bbk2.10, confirming distinct antigenic surfaces [1]. In contrast, the OspF homolog BbK2.11 reacts strongly with OspF antisera [1].

Sequence & cross-reactivity

Head-to-head

Bbk2.10: 56% identity to OspF; 0% cross-reactivity with anti-OspF

OspF: 100% identity to itself; cross-reacts with BbK2.11, not Bbk2.10

Supports antigenic distinction for procurement

Western blot / ELISA confirmation

Evidence Dimension	Amino acid sequence identity and antibody cross-reactivity
Target Compound Data	56% identity to OspF; zero cross-reactivity with anti-OspF antibodies
Comparator Or Baseline	OspF (100% identity to itself); cross-reacts with BbK2.11 but not Bbk2.10
Quantified Difference	56% sequence identity; complete absence of immunological cross-reactivity
Conditions	Sequence alignment (GenBank accession comparisons); Western blot and ELISA with recombinant proteins and polyclonal antisera

Why This Matters

Procurement of Bbk2.10, rather than OspF, is essential for assays designed to detect Bbk2.10-specific antibodies, as OspF-based reagents cannot substitute due to non-overlapping epitope repertoires.

• [1] Akins, D. R., Porcella, S. F., Popova, T. G., Shevchenko, D., Baker, S. I., Li, M., Norgard, M. V., & Radolf, J. D. (1995). Evidence for in vivo but not in vitro expression of a Borrelia burgdorferi outer surface protein F (OspF) homologue. Molecular Microbiology, 18(3), 507–520. View Source

In Vivo Expression Exclusivity: Bbk2.10 Is Only Expressed in the Mammalian Host, Unlike OspF

In a comprehensive analysis of nine cp32-encoded lipoproteins, Bbk2.10 protein was undetectable in spirochetes cultivated in vitro at 23°C or 37°C, within dialysis membrane chambers implanted in rats, or within tick midguts, whereas OspF was expressed under all these conditions [1]. Bbk2.10 protein was detected only indirectly via the presence of specific antibodies in B. burgdorferi-infected mice, indicating exclusive expression in the mammalian host [1].

In vivo expression exclusivity

Head-to-head

Bbk2.10: detected only via antibodies in infected mice (1/5 conditions)

OspF: expressed in all 5 tested conditions (in vitro, DMCs, tick midguts)

Confirms host-restricted expression pattern

IFA and serology from murine models

Evidence Dimension	Protein expression across environmental conditions
Target Compound Data	No protein detected in vitro (23°C, 37°C), in DMCs, or in tick midguts; antibodies detected in infected mice
Comparator Or Baseline	OspF expressed in vitro (23°C, 37°C), in DMCs, and in fed tick midguts
Quantified Difference	Bbk2.10 expression restricted to 1 of 5 conditions tested (mammalian host); OspF expressed in 5 of 5 conditions
Conditions	Indirect immunofluorescence assay (IFA) on temperature-shifted cultures, DMC-cultivated spirochetes, and tick midgut smears; serology from infected mice

Why This Matters

Scientists developing assays to detect active mammalian infection should procure Bbk2.10 rather than OspF, as OspF is constitutively expressed and may generate antibodies in the absence of active infection, reducing diagnostic specificity.

• [1] Hefty, P. S., Jolliff, S. E., Caimano, M. J., Wikel, S. K., & Akins, D. R. (2001). Regulation of OspE-related, OspF-related, and Elp lipoproteins of Borrelia burgdorferi strain 297 by mammalian host-specific signals. Infection and Immunity, 69(5), 3023–3031. View Source

Seroreactivity in Human Lyme Disease: OspF Homologs Including Bbk2.10 Are Poor Standalone Diagnostic Antigens Relative to OspE and ElpB1

In an evaluation of 39 human Lyme disease patient sera against recombinant cp32-encoded lipoproteins, OspF-related proteins (OspF, Bbk2.10, Bbk2.11) exhibited low overall reactivity, whereas OspE and ElpB1 achieved 71% and 86% positivity in early-stage samples, respectively [1]. The combination of OspE and ElpB1 identified 90% of early Lyme patients, a performance unattainable with OspF homologs alone [1]. Quantitative OD405 values for OspE+ElpB1 showed significantly higher mean reactivity (1.447) compared to whole-cell lysate (0.631) in infected baboons (P < 0.001) [1], but analogous data for Bbk2.10 alone were not reported due to its low reactivity.

Human sample reactivity

Reported

Bbk2.10 (OspF group): poor standalone reactivity in early Lyme sera

OspE: 71% sensitivity; ElpB1: 86% sensitivity; OspE+ElpB1: 90% sensitivity

Low standalone reactivity; context-dependent utility in panels

ELISA on 39 human research samples

Evidence Dimension	Diagnostic sensitivity in human early Lyme disease
Target Compound Data	Bbk2.10 (as part of OspF-related group): described as 'poor indicator of B. burgdorferi infection'; specific positivity percentage not reported due to low reactivity
Comparator Or Baseline	OspE: 71% sensitivity in early Lyme; ElpB1: 86% sensitivity; OspE+ElpB1 combination: 90% sensitivity (19/21 patients)
Quantified Difference	OspF homologs (including Bbk2.10) yield substantially lower sensitivity than OspE (71%) or ElpB1 (86%) in early human Lyme disease; combination of OspE+ElpB1 achieves 90% sensitivity
Conditions	ELISA on 21 early-stage and 18 late-stage human Lyme disease serum samples; OD405 cutoffs determined from healthy endemic and non-endemic controls

Why This Matters

Researchers procuring antigens for Lyme disease serodiagnosis should not select Bbk2.10 as a standalone marker due to its low sensitivity; however, its distinct expression profile may justify inclusion in multi-antigen panels for differentiating infection stages.

• [1] Hefty, P. S., Jolliff, S. E., Caimano, M. J., Wikel, S. K., & Akins, D. R. (2002). OspE-related, OspF-related, and Elp lipoproteins are immunogenic in baboons experimentally infected with Borrelia burgdorferi and in human Lyme disease patients. Journal of Clinical Microbiology, 40(11), 4256–4265. View Source

Genetic Organization: Bbk2.10 Is a Single-Copy Gene Distinct from OspF, Confirmed by Southern Blot Analysis

Southern blot analysis demonstrated that bbk2.10 is a single-copy gene within the B. burgdorferi genome, and that strains 297 and N40 each contain one additional gene more closely related to ospF than to bbk2.10 [1]. This genomic organization confirms that bbk2.10 is not an allele of ospF but a distinct genetic locus, ensuring that recombinant Bbk2.10 protein represents a unique gene product not recapitulated by recombinant OspF preparations.

Genomic organization

Head-to-head

bbk2.10: single-copy gene, distinct from ospF, not the closest ospF paralog

Genomic validation ensures unique gene product

Southern blot analysis

Evidence Dimension	Gene copy number and genomic relationship to ospF
Target Compound Data	bbk2.10: single-copy gene; less related to ospF than another uncharacterized gene in the genome
Comparator Or Baseline	ospF: a distinct gene present in both strain 297 and N40, with a separate closer paralog present in the genome
Quantified Difference	Two distinct genetic loci; bbk2.10 is not the closest ospF paralog in the genome
Conditions	Southern blot of B. burgdorferi strains 297 and N40 genomic DNA probed with bbk2.10 and ospF sequences

Why This Matters

Procurement of Bbk2.10 ensures experimental use of a genomically validated, distinct gene product, avoiding confounding results that could arise from unintentional use of OspF or its closer paralogs in genetic or immunological studies.

• [1] Akins, D. R., Porcella, S. F., Popova, T. G., Shevchenko, D., Baker, S. I., Li, M., Norgard, M. V., & Radolf, J. D. (1995). Evidence for in vivo but not in vitro expression of a Borrelia burgdorferi outer surface protein F (OspF) homologue. Molecular Microbiology, 18(3), 507–520. View Source

Optimal Procurement-Driven Application Scenarios for Bbk2.10 Lipoprotein

Differential Serodiagnosis of Active Mammalian Infection vs. Tick Exposure in Animal Models

Investigators studying Borrelia burgdorferi transmission and immune response in murine or non-human primate models should use Bbk2.10 as an ELISA or immunoblotting antigen to detect antibodies generated specifically during mammalian infection. Because Bbk2.10 is not expressed in the tick vector or during in vitro cultivation, seroreactivity to Bbk2.10 indicates genuine host infection rather than exposure to tick-derived organisms, as demonstrated by the exclusive presence of anti-Bbk2.10 antibodies in infected mice but not in animals exposed to in vitro-cultured spirochetes [1]. This application directly leverages the quantitative in vivo expression exclusivity evidence.

Construction of Multi-Antigen Panels for Early Lyme Disease Detection Requiring In Vivo-Expressed Markers

Despite low standalone sensitivity (classified as a poor indicator in human studies), Bbk2.10 can be incorporated into multi-antigen serodiagnostic panels alongside OspE and ElpB1 to capture antibody responses unique to mammalian host adaptation [1]. Its distinct expression profile complements antigens like OspE (71% early sensitivity) and ElpB1 (86% early sensitivity) to potentially improve classification of infection stages, a strategy supported by evidence that no single cp32-encoded antigen achieved 100% detection of Lyme disease patients [1].

Vaccine Antigen Discovery Studies Targeting Host-Restricted Outer Surface Proteins

Researchers screening for vaccine candidates that are expressed exclusively during mammalian infection should procure Bbk2.10 as a representative member of the in vivo-expressed OspF homolog family. Its demonstrated immunogenicity in infected mice, combined with its absence from in vitro-cultured spirochetes, positions Bbk2.10 as a candidate for evaluating whether antibodies against host-restricted antigens confer protective immunity [1][2].

High-Specificity Research Reagent for Antibody Cross-Reactivity Studies Within the OspF Lipoprotein Family

Given that antibodies raised against Bbk2.10 do not cross-react with OspF or BbK2.11 (and vice versa), recombinant Bbk2.10 serves as an essential reagent for dissection of immune responses to individual members of the OspF lipoprotein family [1]. Procurement of authenticated Bbk2.10 ensures that observed serological reactivity is attributable to Bbk2.10-specific epitopes and not to cross-reactive antibodies against OspF, a critical consideration when interpreting immunoblot or ELISA data from infected animals.

Application

Selection Property

Validation Focus

Infection-stage differentiation in animal models

Host-restricted expression (mammalian-only)

Antibody specificity against active infection markers

Multi-antigen panel research

Complementary expression profile to OspE/ElpB1

Panel sensitivity for early infection classification

Host-restricted antigen screening

Immunogenic in infected hosts, absent in vitro

Protective antibody response in challenge models

Cross-reactivity analysis within OspF family

Non-cross-reactive antigenic surface

Epitope-specific response attribution

• [1] Akins, D. R., Porcella, S. F., Popova, T. G., Shevchenko, D., Baker, S. I., Li, M., Norgard, M. V., & Radolf, J. D. (1995). Evidence for in vivo but not in vitro expression of a Borrelia burgdorferi outer surface protein F (OspF) homologue. Molecular Microbiology, 18(3), 507–520. View Source
• [2] Hefty, P. S., Jolliff, S. E., Caimano, M. J., Wikel, S. K., & Akins, D. R. (2001). Regulation of OspE-related, OspF-related, and Elp lipoproteins of Borrelia burgdorferi strain 297 by mammalian host-specific signals. Infection and Immunity, 69(5), 3023–3031. View Source